Cas no 2229176-32-1 (4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol
• CAS No: 2229176-32-1
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5979278
• PubChem ID: 165659280
• Update Time: 2025-10-28

4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol
• EN300-1795493
• 2229176-32-1
• 4-[(6-fluoropyridin-3-yl)methyl]piperidin-4-ol

• Inchi： 1S/C11H15FN2O/c12-10-2-1-9(8-14-10)7-11(15)3-5-13-6-4-11/h1-2,8,13,15H,3-7H2
• InChI Key： LTDXWLOIBLMPKV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC1(CCNCC1)O

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol

Introduction to 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol (CAS No: 2229176-32-1)

4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol, identified by the chemical identifier CAS No: 2229176-32-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a fluorine substituent at the 6-position of the pyridine ring and a hydroxymethyl group at the 4-position of the piperidine ring imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The structural features of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol contribute to its potential as an intermediate in the synthesis of bioactive molecules. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Additionally, the piperidine moiety is frequently incorporated into small-molecule drugs due to its favorable pharmacokinetic profile and ability to interact with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological and cardiovascular disorders. The scaffold structure of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol has shown promise in preclinical studies as a potential lead compound for further optimization. Researchers have explored its derivatives as candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and hypertension.

One of the most compelling aspects of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol is its versatility in medicinal chemistry. The compound can be modified at various positions to explore different biological activities. For instance, replacing the hydroxymethyl group with other functional groups can yield derivatives with enhanced solubility or improved binding affinity to specific receptors. Similarly, altering the fluorine substituent can fine-tune the electronic properties of the molecule, influencing its interaction with biological targets.

The synthesis of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process scalable for industrial applications.

Recent advancements in computational chemistry have further enhanced the design and optimization of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol derivatives. Molecular modeling techniques, including docking studies and virtual screening, have enabled researchers to predict the binding interactions between the compound and biological targets with remarkable accuracy. This approach has significantly reduced the time and cost associated with hit identification and lead optimization.

The pharmacological profile of 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent activity against various disease-related pathways. For example, it has demonstrated inhibitory effects on enzymes involved in neurotransmitter degradation, making it a promising candidate for treating neurological disorders. Additionally, its ability to modulate vascular tone has raised interest in its potential use for cardiovascular applications.

In conclusion, 4-(6-fluoropyridin-3-yl)methylpiperidin-4-ol (CAS No: 2229176-32-1) represents a significant advancement in pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive scaffold for developing novel therapeutic agents. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new applications, this compound is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.